molecular formula C11H16BrN B13292260 (3-Bromopropyl)[(2-methylphenyl)methyl]amine

(3-Bromopropyl)[(2-methylphenyl)methyl]amine

Cat. No.: B13292260
M. Wt: 242.16 g/mol
InChI Key: IHMOXVXKYIGOAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Bromopropyl)[(2-methylphenyl)methyl]amine (CAS: 1461706-68-2) is a brominated tertiary amine with the molecular formula C₁₁H₁₇Br₂N and a molecular weight of 323.07 g/mol . Structurally, it consists of a 3-bromopropyl chain attached to a benzyl group substituted with a methyl group at the ortho-position of the aromatic ring. The compound is typically isolated as a hydrobromide salt, enhancing its stability for storage and handling in synthetic applications. It serves as a versatile intermediate in organic synthesis, particularly in the development of receptor-targeted ligands or alkylating agents due to the reactive bromine atom .

Properties

Molecular Formula

C11H16BrN

Molecular Weight

242.16 g/mol

IUPAC Name

3-bromo-N-[(2-methylphenyl)methyl]propan-1-amine

InChI

InChI=1S/C11H16BrN/c1-10-5-2-3-6-11(10)9-13-8-4-7-12/h2-3,5-6,13H,4,7-9H2,1H3

InChI Key

IHMOXVXKYIGOAE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1CNCCCBr

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromopropyl)[(2-methylphenyl)methyl]amine typically involves the reaction of 3-bromopropylamine with 2-methylbenzyl chloride. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction conditions usually include a solvent like ethanol and a temperature range of 50-70°C.

Industrial Production Methods

Industrial production of (3-Bromopropyl)[(2-methylphenyl)methyl]amine follows similar synthetic routes but on a larger scale. The reaction is carried out in large reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity. The product is then purified using techniques such as distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

(3-Bromopropyl)[(2-methylphenyl)methyl]amine undergoes various chemical reactions, including:

    Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles, such as hydroxide ions or amines.

    Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

    Reduction: The compound can be reduced to form the corresponding amine or alkane.

Common Reagents and Conditions

    Nucleophilic Substitution: Reagents like sodium hydroxide or potassium tert-butoxide in solvents like ethanol or dimethyl sulfoxide.

    Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

    Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products Formed

    Nucleophilic Substitution: Products like 3-hydroxypropyl[(2-methylphenyl)methyl]amine.

    Oxidation: Products like 3-bromopropyl[(2-methylphenyl)methyl]imine.

    Reduction: Products like 3-propyl[(2-methylphenyl)methyl]amine.

Scientific Research Applications

(3-Bromopropyl)[(2-methylphenyl)methyl]amine has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

    Biology: Studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

    Medicine: Investigated for its potential use in drug development, particularly in the design of new pharmaceuticals.

    Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Bromopropyl)[(2-methylphenyl)methyl]amine involves its interaction with various molecular targets. The bromine atom can participate in nucleophilic substitution reactions, while the amine group can form hydrogen bonds with biological molecules. These interactions can affect the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally and functionally related brominated amines, highlighting key differences in molecular features, reactivity, and applications:

Compound Molecular Formula Molecular Weight (g/mol) Key Structural Features Applications/Notes
(3-Bromopropyl)[(2-methylphenyl)methyl]amine hydrobromide C₁₁H₁₇Br₂N 323.07 Bromopropyl chain + ortho-methylbenzyl group; hydrobromide salt Life science building block; potential precursor for D3 receptor ligands due to bromine’s leaving-group reactivity .
(3-Bromopropyl)(methyl)amine hydrobromide C₄H₁₁Br₂N 232.95 Simpler structure: methyl group replaces benzyl moiety Smaller size may improve blood-brain barrier penetration; used in alkylation reactions .
(2-Bromophenyl)methylamine C₁₂H₁₈BrNO 272.18 Bromine on aromatic ring + ethoxypropyl chain Ethoxy group increases hydrophilicity; potential for tuning pharmacokinetics in CNS-targeted drugs .
(3-Chlorophenyl)methylamine C₁₁H₁₆ClN 197.70 Chlorine substituent (vs. bromine) + branched alkyl chain Lower molecular weight and altered halogen electronegativity may reduce off-target binding in receptor studies compared to brominated analogs .
N-Benzyl-N-(2-chlorobenzyl)-N-(2-fluoro-3-phenoxypropyl)amine C₂₃H₂₂ClFNO 392.88 Fluorine substituent + phenoxypropyl chain Fluorine’s electronegativity enhances metabolic stability; used in radiopharmaceuticals for PET imaging .

Key Comparative Insights

Halogen Effects :

  • Bromine (as in the target compound) offers superior leaving-group ability compared to chlorine or fluorine , making it more reactive in nucleophilic substitution reactions. This property is critical for designing irreversible covalent inhibitors or alkylating agents.
  • Fluorinated analogs (e.g., ) exhibit enhanced metabolic stability and blood-brain barrier penetration due to fluorine’s small size and electronegativity .

Substituent Position :

  • Bromine on the aliphatic chain (as in the target compound) facilitates alkylation reactions, while bromine on the aromatic ring () may enhance π-π stacking interactions in receptor binding .

Branched alkyl chains (e.g., 2-methylpropyl in ) may reduce nonspecific hydrophobic interactions, enhancing selectivity .

Synthetic Utility :

  • The target compound’s hydrobromide salt form improves crystallinity and purity, a feature shared with simpler analogs like (3-bromopropyl)(methyl)amine hydrobromide .

Research Findings

  • Receptor Affinity : Brominated amines with flexible aliphatic chains (e.g., 3-bromopropyl) exhibit moderate affinity for 5-HT₃ receptors (29–58 nM) but minimal off-target binding to other GPCRs, as demonstrated in PDSP screening studies .
  • Structural-Activity Relationships (SAR) : Bulkier aromatic substituents (e.g., ortho-methylbenzyl) reduce affinity for histamine H1 receptors compared to indole-containing analogs (e.g., 0.95 nM for indole carboxamide derivatives) .

Biological Activity

(3-Bromopropyl)[(2-methylphenyl)methyl]amine is a compound that has attracted attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

  • Molecular Formula : C₁₁H₁₄BrN
  • Molecular Weight : 240.14 g/mol
  • CAS Number : 11105543

Biological Activity Overview

Research indicates that (3-Bromopropyl)[(2-methylphenyl)methyl]amine exhibits several biological activities, primarily through its interactions with neurotransmitter systems. Its bromopropyl and methylphenyl functionalities contribute to its pharmacological profile.

Key Areas of Biological Activity

  • Receptor Interactions : The compound has shown significant binding affinity to various neurotransmitter receptors, including those involved in pain modulation and cognitive functions.
  • Neuropharmacological Effects : Studies suggest that it may influence neurotransmitter systems, particularly through interactions with opioid and dopamine receptors, which could be beneficial in treating pain and neurodegenerative disorders.

The mechanism of action for (3-Bromopropyl)[(2-methylphenyl)methyl]amine involves its ability to bind to specific receptors in the brain. This binding can modulate neurotransmitter release, thereby affecting various physiological processes such as pain perception and mood regulation.

Data Table: Biological Activities

Activity TypeDescriptionReferences
Receptor Binding Exhibits high affinity for opioid and dopamine receptors, influencing pain and mood regulation.
Neurotransmitter Interaction Modulates release of neurotransmitters like serotonin and norepinephrine.
Toxicity Profile Classified as having acute toxicity (oral and dermal), indicating potential safety concerns.

Case Studies

  • Pharmacological Testing : In a study examining the analgesic properties of various amines, (3-Bromopropyl)[(2-methylphenyl)methyl]amine was found to significantly reduce pain responses in animal models, suggesting its potential for development as a pain management agent.
  • Enantioselective Synthesis : Research into the synthesis of this compound highlighted its enantioselective properties, which are crucial for enhancing biological activity while minimizing side effects. This aspect is particularly relevant for drug development.
  • Neurotransmitter Interaction Studies : Investigations into the interaction of this compound with neurotransmitter systems demonstrated its ability to modulate serotonin levels, which could have implications for treating mood disorders.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.